Cas no 35688-16-5 (Methanesulfonamide, N,N'-1,3-propanediylbis-)

• Product Name: Methanesulfonamide, N,N'-1,3-propanediylbis-
• CAS No: 35688-16-5
• MF: C₅H₁₄N₂O₄S₂
• MW: 230.305658817291
• CID: 3948869
• PubChem ID: 4609400
• Update Time: 2025-06-14

Methanesulfonamide, N,N'-1,3-propanediylbis- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N,N'-1,3-propanediylbis-
• N-[3-(methanesulfonamido)propyl]methanesulfonamide
• N,N'-(propane-1,3-diyl)dimethanesulfonamide
• N-(3-methanesulfonylamino-propyl)methanesulfonamide
• N-{3-[(methylsulfonyl)amino]propyl}methanesulfonamide
• N,N'-propane-1,3-diyldimethanesulfonamide
• N-(3-methanesulfonamidopropyl)methanesulfonamide
• CHEMBL2234355
• 35688-16-5
• AKOS003888419

• Inchi： 1S/C5H14N2O4S2/c1-12(8,9)6-4-3-5-7-13(2,10)11/h6-7H,3-5H2,1-2H3
• InChI Key： OWCDTFBGAKPXKV-UHFFFAOYSA-N
• SMILES： C(NS(C)(=O)=O)CCNS(C)(=O)=O

Computed Properties

• Exact Mass: 230.03949928Da
• Monoisotopic Mass: 230.03949928Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 109Ų

Additional information on Methanesulfonamide, N,N'-1,3-propanediylbis-

Recent Advances in the Study of Methanesulfonamide, N,N'-1,3-propanediylbis- (CAS: 35688-16-5) in Chemical Biology and Pharmaceutical Research

Methanesulfonamide, N,N'-1,3-propanediylbis- (CAS: 35688-16-5) is a chemical compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery and development.

Recent studies have highlighted the role of Methanesulfonamide, N,N'-1,3-propanediylbis- as a versatile scaffold in medicinal chemistry. Its bifunctional nature, characterized by the presence of two methanesulfonamide groups linked by a 1,3-propanediyl spacer, allows for the formation of stable interactions with biological targets. Researchers have explored its utility in the design of enzyme inhibitors, particularly targeting proteases and kinases, which are critical in various disease pathways.

One of the key findings in recent literature is the compound's ability to act as a selective inhibitor of certain cancer-related enzymes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Methanesulfonamide, N,N'-1,3-propanediylbis- exhibited potent inhibitory activity against histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study reported IC50 values in the nanomolar range, suggesting high potency and specificity.

In addition to its anticancer potential, Methanesulfonamide, N,N'-1,3-propanediylbis- has been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry revealed that the compound and its analogs displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.

The synthesis and optimization of Methanesulfonamide, N,N'-1,3-propanediylbis- derivatives have also been a focal point of recent research. Advances in synthetic methodologies, such as microwave-assisted synthesis and click chemistry, have enabled the efficient production of diverse analogs with improved pharmacological profiles. These efforts have been complemented by computational modeling studies, which have provided insights into the structure-activity relationships (SAR) of these compounds.

Despite these promising developments, challenges remain in the clinical translation of Methanesulfonamide, N,N'-1,3-propanediylbis--based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Nevertheless, the compound's unique properties and broad applicability make it a valuable candidate for continued exploration in drug discovery.

In conclusion, Methanesulfonamide, N,N'-1,3-propanediylbis- (CAS: 35688-16-5) represents a promising chemical entity with diverse therapeutic potential. Recent studies have shed light on its mechanisms of action, synthetic accessibility, and biological activities, paving the way for future research and development. As the field progresses, it is anticipated that this compound will play an increasingly important role in the discovery of novel therapeutics for cancer, infectious diseases, and other medical conditions.